Cas no 76129-67-4 (Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI))

Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI) structure
76129-67-4 structure
Product Name:Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
CAS No:76129-67-4
MF:C21H26N2O3
MW:354.442745685577
CID:573101
PubChem ID:156852
Update Time:2025-04-19

Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
    • Ibogamine-18-carboxylic acid, 12-hydroxy-, methyl ester
    • 10-hydroxycoronaridine
    • SCHEMBL11889227
    • Methyl (1S,15R,17S,18S)-17-ethyl-7-hydroxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4(9),5,7-tetraene-1-carboxylate
    • 76129-67-4
    • CHEBI:146256
    • Methyl 12-hydroxyibogamine-18-carboxylate
    • DTXSID20997483
    • Inchi: 1S/C21H26N2O3/c1-3-13-8-12-10-21(20(25)26-2)18-15(6-7-23(11-12)19(13)21)16-9-14(24)4-5-17(16)22-18/h4-5,9,12-13,19,22,24H,3,6-8,10-11H2,1-2H3
    • InChI Key: TUZCJNZERFWZAS-UHFFFAOYSA-N
    • SMILES: OC1=CC=C2C(C3CCN4CC5CC(C4C(C5)(C(OC)=O)C=3N2)CC)=C1

Computed Properties

  • Exact Mass: 354.194
  • Monoisotopic Mass: 354.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6Ų
  • XLogP3: 2.839

Experimental Properties

  • Density: 1.32
  • Boiling Point: 534.5°C at 760 mmHg
  • Flash Point: 277.1°C
  • Refractive Index: 1.665
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